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Compound of Interest

Compound Name: Freselestat quarterhydrate

Cat. No.: B15575336 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Freselestat quarterhydrate, a potent neutrophil elastase inhibitor used in research and

drug development. Adherence to these procedures is critical to ensure personnel safety and

environmental compliance.

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate personal

protective equipment (PPE), including safety goggles or a face shield, chemical-resistant

gloves, and a lab coat.[1] All handling of Freselestat quarterhydrate waste should be

conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

II. Disposal Procedure
The disposal of Freselestat quarterhydrate must comply with all local, regional, national, and

international regulations.[2] It is classified as a hazardous waste and must not be disposed of in

regular trash or down the drain.[3][4]

Step 1: Waste Identification and Segregation

Treat all Freselestat quarterhydrate, including unused product, contaminated labware (e.g.,

pipette tips, vials), and spill cleanup materials, as hazardous waste.[3]
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Do not mix Freselestat quarterhydrate waste with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.[1][4]

Step 2: Containerization

Use a dedicated, properly labeled hazardous waste container for all Freselestat
quarterhydrate waste. The original container is often a suitable choice.[1]

The container must be made of a material compatible with the chemical and must have a

secure, tight-fitting lid.[5]

Ensure the container is clearly labeled with the words "Hazardous Waste," the full chemical

name ("Freselestat quarterhydrate"), and any associated hazard symbols.[6]

Step 3: Waste Accumulation and Storage

Store the waste container in a designated satellite accumulation area (SAA) within the

laboratory.[6]

The SAA should be away from sources of ignition and incompatible materials.[4]

Keep the waste container closed at all times except when adding waste.[3][4][5]

Step 4: Disposal of Empty Containers

An empty container that held Freselestat quarterhydrate must be managed as hazardous

waste unless properly decontaminated.[3]

For containers that held acutely hazardous materials, triple rinsing with a suitable solvent

may be required. The rinsate must be collected and disposed of as hazardous waste.[3][4]

Consult your local regulations or EHS office for specific requirements.

Step 5: Arranging for Pickup and Disposal

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Do not exceed the storage time limits for hazardous waste as defined by your local

regulations.[6]
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III. Summary of Disposal Parameters
Parameter Guideline Source

Waste Classification Hazardous Waste
General laboratory practice[3]

[5]

Disposal Method
Licensed hazardous waste

disposal contractor
[2]

Sewer/Drain Disposal Prohibited [3][4]

Solid Waste (Trash) Disposal Prohibited [3][4]

Container Type

Original container or

chemically compatible, sealed

container

[1][5]

Labeling Requirements
"Hazardous Waste", Chemical

Name, Hazard Symbols
[6]

Storage Location
Designated Satellite

Accumulation Area (SAA)
[6]

Mixing with Other Waste
Prohibited unless approved by

EHS
[1][4]

IV. Experimental Protocol: Decontamination of
Glassware
This protocol outlines a general procedure for decontaminating glassware that has come into

contact with Freselestat quarterhydrate.

Materials:

Contaminated glassware

Appropriate solvent (e.g., ethanol or methanol, verify compatibility)

Two rinse basins
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Hazardous waste container for solvent rinsate

Personal protective equipment (gloves, safety glasses, lab coat)

Procedure:

Initial Rinse: In a chemical fume hood, rinse the glassware with a small amount of the

chosen solvent. Collect this first rinsate in a designated hazardous waste container.[4]

Second Rinse: Place the glassware in the first rinse basin containing the solvent. Agitate

gently to ensure all surfaces are rinsed.

Third Rinse: Transfer the glassware to the second rinse basin containing fresh solvent and

repeat the rinsing process.

Drying: Allow the glassware to air dry completely in the fume hood.

Disposal of Rinsate: The solvent from both rinse basins is considered hazardous waste and

must be collected in the designated hazardous waste container.[4]

V. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Freselestat quarterhydrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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